Cas no 2034505-38-7 (N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034505-38-7
• MF: C₁₈H₁₆F₃N₃O₃S
• MW: 411.398153305054
• CID: 5890172
• PubChem ID: 119102969
• Update Time: 2025-06-25

N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• UBCYGAZAHUEOPI-UHFFFAOYSA-N
• Benzenesulfonamide, N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)-
• N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide
• F6525-4701
• AKOS026695381
• N-[2-(4-phenylpyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• 2034505-38-7
• N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C18H16F3N3O3S/c19-18(20,21)27-16-8-4-5-9-17(16)28(25,26)23-10-11-24-13-15(12-22-24)14-6-2-1-3-7-14/h1-9,12-13,23H,10-11H2
• InChI Key： UBCYGAZAHUEOPI-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=C(C3=CC=CC=C3)C=N2)(=O)=O)=CC=CC=C1OC(F)(F)F

Computed Properties

• Exact Mass: 411.08644704g/mol
• Monoisotopic Mass: 411.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 540.0±60.0 °C(Predicted)
• pka: 10.13±0.40(Predicted)

Additional information on N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide

N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034505-38-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by the presence of a trifluoromethoxy group and a phenylpyrazole moiety, which contribute to its distinct chemical and biological properties.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This effect can enhance the compound's lipophilicity, thereby improving its ability to cross biological membranes and reach target sites within cells. The phenylpyrazole moiety, on the other hand, is a versatile scaffold that has been widely explored in drug discovery for its diverse pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Recent studies have highlighted the potential of N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide as a promising lead compound in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide has shown promising results in preclinical studies for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study also revealed that the compound's cytotoxic effects were more pronounced in cancer cell lines compared to normal cells, suggesting a favorable therapeutic window.

The sulfonamide functional group in N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide plays a crucial role in its biological activity. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, antidiabetic, and antihypertensive effects. In this context, the sulfonamide group may contribute to the compound's ability to interact with specific protein targets involved in various disease pathways.

Furthermore, the structural diversity of N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide allows for extensive structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to optimize its therapeutic potential. For example, substituting different functional groups on the phenyl ring or altering the length of the ethylene linker can lead to compounds with enhanced potency or improved pharmacokinetic profiles.

In terms of clinical applications, N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide has shown promise in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can effectively reduce inflammation and tissue damage in animal models of these diseases. Additionally, its selective targeting of cancer cells makes it a potential candidate for cancer therapy, particularly in combination with other anticancer agents.

The safety profile of N-[2-(4-Phenyl-1H-pyrazol-1-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide is another important aspect that has been extensively studied. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, N-[2-(4-Phenyl-1H-pyrazol-1-y l)ethyl]-2-(trifluoromethoxy)benzene - 1 - sulfonamide (CAS No. 2034505 - 38 - 7 ) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further drug development efforts. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various disease areas.